Cas no 921596-59-0 (2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester)

2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester structure
921596-59-0 structure
Product Name:2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester
CAS No:921596-59-0
MF:C8H9NO3S
MW:199.226960897446
CID:744523
PubChem ID:67087189
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester
    • methyl 5-(methylcarbamoyl)thiophene-2-carboxylate
    • DTXSID70736400
    • SCHEMBL1587481
    • 921596-59-0
    • Inchi: 1S/C8H9NO3S/c1-9-7(10)5-3-4-6(13-5)8(11)12-2/h3-4H,1-2H3,(H,9,10)
    • InChI Key: XEGRJBJDXKOMFQ-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC=C1C(NC)=O

Computed Properties

  • Exact Mass: 199.03031432g/mol
  • Monoisotopic Mass: 199.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83.6Ų

2-Thiophenecarboxylic acid, 5-[(methylamino)carbonyl]-, methyl ester Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.